Cas no 1261984-13-7 (2-(3-formylphenyl)-4-nitrobenzoic Acid)
1261984-13-7 structure
Product Name:2-(3-formylphenyl)-4-nitrobenzoic Acid
CAS No:1261984-13-7
MF:C14H9NO5
MW:271.224963903427
MDL:MFCD18319230
CID:1223339
PubChem ID:53225161
Update Time:2025-04-20
2-(3-formylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-formylphenyl)-4-nitrobenzoic Acid
- MFCD18319230
- DTXSID10688893
- 2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%
- SCHEMBL2558636
- 3'-Formyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- 1261984-13-7
-
- MDL: MFCD18319230
- Inchi: 1S/C14H9NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-8H,(H,17,18)
- InChI Key: HYMYUJPXPJXYTB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1C1C=CC=C(C=O)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 271.04807239g/mol
- Monoisotopic Mass: 271.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 100Ų
2-(3-formylphenyl)-4-nitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326220-5 g |
2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%; . |
1261984-13-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326220-5g |
2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%; . |
1261984-13-7 | 95% | 5g |
€1159.00 | 2025-02-21 |
2-(3-formylphenyl)-4-nitrobenzoic Acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
1261984-13-7 (2-(3-formylphenyl)-4-nitrobenzoic Acid) Related Products
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- 37174-74-6(3'-Nitro-[1,1'-biphenyl]-2-carboxylic acid)
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- 1261923-66-3(2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid)
- 1261953-43-8(2-(4-methylphenyl)-4-nitrobenzoic Acid)
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